4-[(2-{4-chloro-3-nitrophenyl}-5-oxo-1,3-oxazol-4(5H)-ylidene)methyl]phenyl acetate

• Molecular Formula: C18H11ClN2O6
• Molecular Weight: 386.7 g/mol
• IUPAC Name: [4-[(Z)-[2-(4-chloro-3-nitrophenyl)-5-oxo-1,3-oxazol-4-ylidene]methyl]phenyl] acetate
• InChI: InChI=1S/C18H11ClN2O6/c1-10(22)26-13-5-2-11(3-6-13)8-15-18(23)27-17(20-15)12-4-7-14(19)16(9-12)21(24)25/h2-9H,1H3/b15-8-
• InChI Key: GIMUXWGWJUVOTQ-NVNXTCNLSA-N
• Isomeric SMILES: CC(=O)OC1=CC=C(C=C1)/C=C\2/C(=O)OC(=N2)C3=CC(=C(C=C3)Cl)[N+](=O)[O-]
• SMILES: CC(=O)OC1=CC=C(C=C1)C=C2C(=O)OC(=N2)C3=CC(=C(C=C3)Cl)[N+](=O)[O-]

Description

4-[(2-{4-chloro-3-nitrophenyl}-5-oxo-1,3-oxazol-4(5H)-ylidene)methyl]phenyl acetate is a chemical compound that has received significant attention from the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 4-[(2-{4-chloro-3-nitrophenyl}-5-oxo-1,3-oxazol-4(5H)-ylidene)methyl]phenyl acetate is not fully understood. However, studies have suggested that the compound may exert its antibacterial and antifungal activities by disrupting the cell membrane and inhibiting the synthesis of cell wall components. It may also induce apoptosis in cancer cells by activating the caspase pathway and inhibiting the PI3K/Akt signaling pathway.
Biochemical and Physiological Effects:
The compound has been reported to have both biochemical and physiological effects. It has been shown to reduce the levels of reactive oxygen species (ROS) and lipid peroxidation in cells, indicating its antioxidant activity. It has also been reported to reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting its anti-inflammatory activity.

Advantages and Limitations for Lab Experiments

The compound has several advantages for lab experiments. It is relatively easy to synthesize, and it can be obtained in high purity and good yield. It has also shown promising results in various scientific research fields, making it a potential candidate for further studies. However, the compound has some limitations as well. Its exact mechanism of action is not fully understood, which makes it difficult to optimize its use. It may also have some toxic effects, which need to be further investigated.

Future Directions

There are several future directions for the research on 4-[(2-{4-chloro-3-nitrophenyl}-5-oxo-1,3-oxazol-4(5H)-ylidene)methyl]phenyl acetate. One potential direction is to investigate its use as a potential drug candidate for the treatment of bacterial and fungal infections. Another direction is to explore its anticancer properties and its potential use in cancer therapy. Further studies are also needed to understand its exact mechanism of action and to optimize its use. Finally, more research is needed to investigate its potential toxic effects and to identify any potential side effects.
Conclusion:
In conclusion, 4-[(2-{4-chloro-3-nitrophenyl}-5-oxo-1,3-oxazol-4(5H)-ylidene)methyl]phenyl acetate is a chemical compound that has shown promising results in various scientific research fields. Its potential applications in antibacterial, antifungal, and anticancer therapies make it an important candidate for further studies. However, more research is needed to fully understand its mechanism of action, optimize its use, and identify any potential toxic effects.

Synthesis Methods

The synthesis of 4-[(2-{4-chloro-3-nitrophenyl}-5-oxo-1,3-oxazol-4(5H)-ylidene)methyl]phenyl acetate involves the reaction of 4-[(2-hydroxyphenyl)methyl]phenol with 4-chloro-3-nitrobenzoyl chloride in the presence of triethylamine. The resulting product is then treated with acetic anhydride to obtain the final product. This method has been reported to yield the compound with high purity and good yield.

Scientific Research Applications

The compound has shown potential applications in various scientific research fields. It has been studied for its antibacterial, antifungal, and anticancer properties. It has also been reported to exhibit antioxidant and anti-inflammatory activities. The compound has been tested against various bacterial and fungal strains, and it has shown promising results in inhibiting their growth. It has also been tested against cancer cell lines, and it has shown cytotoxicity towards them.